![molecular formula C22H17N3O3 B269528 2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole](/img/structure/B269528.png)
2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole, also known as NBMPR, is a chemical compound that has been widely used in scientific research for its ability to inhibit nucleoside transporters.
Mechanism of Action
2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole inhibits nucleoside transporters by binding to the transporter protein and blocking the transport of nucleosides into cells. This results in the accumulation of nucleosides outside the cell, which leads to increased cytotoxicity of nucleoside analogs and improved efficacy of chemotherapy.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including inhibition of nucleoside transporters, increased cytotoxicity of nucleoside analogs, and improved efficacy of chemotherapy. This compound has also been shown to have anti-inflammatory effects and may have potential therapeutic applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The use of 2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole in lab experiments has several advantages, including its well-established synthesis method and its ability to enhance the efficacy of chemotherapy in cancer treatment. However, this compound has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for research on 2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole, including the development of more potent and selective nucleoside transporter inhibitors, the investigation of its potential therapeutic applications in the treatment of inflammatory diseases, and the exploration of its use in combination with other chemotherapeutic agents to improve treatment efficacy. Further research is also needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
The synthesis of 2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole involves several steps, including the condensation of 3-nitrobenzaldehyde with 4-methyl-o-phenylenediamine to form the Schiff base intermediate. This intermediate is then reacted with 4-methyl-2-hydroxybenzaldehyde to form the final product, this compound. The synthesis method has been well-established in the literature and has been used in numerous studies.
Scientific Research Applications
2-[3-({3-Nitrobenzylidene}amino)-4-methylphenyl]-4-methyl-1,3-benzoxazole has been widely used in scientific research for its ability to inhibit nucleoside transporters. Nucleoside transporters are responsible for the uptake of nucleosides and nucleoside analogs into cells, which are essential for DNA synthesis and cell proliferation. Inhibition of nucleoside transporters by this compound has been shown to enhance the cytotoxicity of nucleoside analogs and improve the efficacy of chemotherapy in cancer treatment.
properties
Molecular Formula |
C22H17N3O3 |
---|---|
Molecular Weight |
371.4 g/mol |
IUPAC Name |
N-[2-methyl-5-(4-methyl-1,3-benzoxazol-2-yl)phenyl]-1-(3-nitrophenyl)methanimine |
InChI |
InChI=1S/C22H17N3O3/c1-14-9-10-17(22-24-21-15(2)5-3-8-20(21)28-22)12-19(14)23-13-16-6-4-7-18(11-16)25(26)27/h3-13H,1-2H3 |
InChI Key |
FTSRKUHYXOBTOT-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=CC=C1)OC(=N2)C3=CC(=C(C=C3)C)N=CC4=CC(=CC=C4)[N+](=O)[O-] |
Canonical SMILES |
CC1=C2C(=CC=C1)OC(=N2)C3=CC(=C(C=C3)C)N=CC4=CC(=CC=C4)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.